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Compound of Interest

Compound Name: 2,5-Dimercaptoterephthalic acid

Cat. No.: B1580854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for 2,5-Dimercaptoterephthalic acid. The information is compiled from

safety data sheets and chemical databases to ensure a thorough understanding of the potential

hazards, handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties
2,5-Dimercaptoterephthalic acid is a specialty chemical with the following key identifiers and

properties.
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Property Value Source

CAS Number 25906-66-5 [1]

Molecular Formula C8H6O4S2 [1][2]

Molecular Weight 230.26 g/mol [1]

Appearance Light yellow to yellow solid [3]

Storage Temperature 2-8°C, stored under nitrogen [3]

IUPAC Name
2,5-bis(sulfanyl)terephthalic

acid
[1]
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Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2,5-Dimercaptoterephthalic acid is classified with the following hazards.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimercaptoterephthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimercaptoterephthalic-acid
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DX88CHD4DD
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimercaptoterephthalic-acid
https://www.mdpi.com/2305-6304/13/1/32
https://www.mdpi.com/2305-6304/13/1/32
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimercaptoterephthalic-acid
https://www.benchchem.com/product/b1580854?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimercaptoterephthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictogram:

alt text

Signal Word: Warning[1]

Safe Handling and Storage
Due to the identified hazards, strict adherence to safety protocols is mandatory when handling

2,5-Dimercaptoterephthalic acid.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure.

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical safety goggles conforming to EN166

or NIOSH-approved standards.

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile rubber). Dispose of contaminated gloves

after use. Wear protective clothing to prevent

skin contact.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust or vapors. Eyewash stations and safety showers should be readily

accessible.

Storage Conditions
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The recommended

storage temperature is between 2-8°C under a nitrogen atmosphere.[3] This compound is

classified as a combustible solid (Storage Class 11).

Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Exposure Route First-Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

For accidental release, avoid dust formation and ensure adequate ventilation. Sweep up the

material and place it in a suitable, closed container for disposal. Do not let the product enter

drains.

Principles of Toxicological Evaluation: Experimental
Protocols
While specific toxicological studies for 2,5-Dimercaptoterephthalic acid are not publicly

available, the GHS classifications are based on standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

The following are generalized descriptions of the types of studies used to determine the

identified hazards.
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Acute Oral, Dermal, and Inhalation Toxicity
These studies aim to determine the short-term toxicity of a substance following administration

by a specific route.

Methodology (based on OECD Guidelines 420, 402, and 403):

Test Animals: Typically rodents (e.g., rats or mice).

Administration: A single dose of the substance is administered to the animals via the oral,

dermal, or inhalation route.

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.

Endpoint: The LD50 (lethal dose for 50% of the test population) or LC50 (lethal

concentration for 50% of the test population) is determined. The GHS classification is then

assigned based on these values.

Skin and Eye Irritation
These studies assess the potential of a substance to cause reversible or irreversible damage to

the skin or eyes.

Methodology (based on OECD Guidelines 404 and 405):

Test System: Historically, these tests were conducted on animals (e.g., rabbits). However,

in vitro methods using reconstructed human epidermis or cornea models are now widely

used.

Application: A small amount of the substance is applied to the skin or instilled into the eye

of the test system.

Observation: The area of application is observed for signs of irritation, such as redness,

swelling, and corrosion, over a specific period.

Scoring: The severity of the observed effects is scored, and the substance is classified

accordingly.
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Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.

Hazard Assessment

GHS Classification

Required Personal Protective Equipment

Acute Toxicity Data
(Oral, Dermal, Inhalation)

Warning: Harmful if Swallowed,
in Contact with Skin, or if Inhaled

(H302, H312, H332)

Skin Irritation Data

Warning: Causes Skin Irritation
(H315)

Eye Irritation Data

Warning: Causes Serious Eye Irritation
(H319)

Respiratory Irritation Data

Warning: May Cause Respiratory Irritation
(H335)

RespiratorChemical GogglesProtective Gloves Lab Coat

Click to download full resolution via product page

GHS Hazard Classification and Corresponding PPE

Pre-Experiment Planning Experiment Preparation Handling and Execution Post-Experiment

Review Safety Data Sheet
Identify Hazards

(Toxicity, Irritation)
Assess Risks

Select Appropriate PPE
(Gloves, Goggles, Respirator)

Prepare Engineering Controls
(Fume Hood, Eyewash Station)

Weigh Compound in
Vented Enclosure

Conduct Experiment
in Fume Hood

Avoid Dust Generation Decontaminate Work Area Dispose of Waste Properly Wash Hands Thoroughly

Click to download full resolution via product page

General Experimental Workflow for Safe Handling
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Classification
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Generalized In Vitro Skin Irritation Test Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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